![molecular formula C20H20N4O2 B5581303 N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-2-(1H-1,2,4-triazol-3-yl)benzamide](/img/structure/B5581303.png)
N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-2-(1H-1,2,4-triazol-3-yl)benzamide
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Description
N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-2-(1H-1,2,4-triazol-3-yl)benzamide is a useful research compound. Its molecular formula is C20H20N4O2 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 348.15862589 g/mol and the complexity rating of the compound is 475. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis Methods and Chemical Structures
Novel Synthesis Approaches : A study by Shaabani et al. (2009) describes a novel method for synthesizing tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine-3-yl-2-methylpropanamide derivatives, which have closely related ring systems to the compound . This method involves a one-pot condensation reaction and provides an alternative for synthesizing benzo[b][1,5]diazepine derivatives with broad biological activities (Shaabani et al., 2009).
Structural Analysis : Research by Gulbis et al. (1990) focuses on the structures of three 1-benzazepine-2,5-diones, including 2-amino-N-(2,3,4,5-tetrahydro-2,5-dioxo1H-l-benzazepin-3-yl)benzamide. This study offers insights into the crystal structure of compounds with similar frameworks (Gulbis et al., 1990).
Atropisomer Synthesis : Ishichi et al. (2004) synthesized novel N-benzylcarboxamide derivatives of bicyclic compounds similar to the target compound. Their work demonstrates the atropisomerism in these structures due to steric hindrance and reveals significant NK1-antagonistic activity (Ishichi et al., 2004).
Biological Activities and Applications
Biological Activities of Related Compounds : The research by Shaabani et al. (2009) also highlights the broad spectrum of biological activities of benzo[b][1,5]diazepine derivatives. These activities include use as anxiolytics, antiarrhythmics, vasopressin antagonists, HIV reverse transcriptase inhibitors, and cholecystokinin antagonists (Shaabani et al., 2009).
Pharmaceutical Implications : The study by Ishichi et al. (2004) indicates the therapeutic potential of related compounds, particularly as NK1-receptor antagonists. The chirality of these atropisomers affects receptor recognition, showcasing the importance of stereochemistry in drug design (Ishichi et al., 2004).
Potential in Drug Discovery : The one-pot synthesis method by Shaabani et al. (2009) is significant for drug discovery, enabling the fast generation of organic compounds. This method is particularly useful for creating diversity-oriented and combinatorial libraries, essential in modern drug development (Shaabani et al., 2009).
Properties
IUPAC Name |
N-(2,3,4,5-tetrahydro-1-benzoxepin-4-ylmethyl)-2-(1H-1,2,4-triazol-5-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O2/c25-20(17-7-3-2-6-16(17)19-22-13-23-24-19)21-12-14-9-10-26-18-8-4-1-5-15(18)11-14/h1-8,13-14H,9-12H2,(H,21,25)(H,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDCLOZOSPPNXIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=CC=CC=C2CC1CNC(=O)C3=CC=CC=C3C4=NC=NN4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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